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Compound of Interest

Compound Name: GHK-Cu

Cat. No.: B13899929

Technical Support Center: GHK-Cu Stock
Solutions

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage and stability of GHK-Cu
(Copper Peptide) stock solutions. Below you will find troubleshooting guides, frequently asked
questions, detailed experimental protocols, and stability data to ensure the integrity and
efficacy of your GHK-Cu in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for storing lyophilized GHK-Cu powder?

Al: For long-term storage, lyophilized GHK-Cu powder should be kept at -20°C or below,
where it can remain stable for up to three years. For shorter durations, refrigeration at 2-8°C is
acceptable for up to two years. While stable at room temperature for several weeks, colder
temperatures are highly recommended to preserve its integrity over extended periods.

Q2: How should | store reconstituted GHK-Cu solutions?

A2: Reconstituted GHK-Cu solutions should be stored in a refrigerator at 2-8°C (35.6—46.4°F)
and protected from light. When reconstituted with bacteriostatic water, the solution is typically
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stable for up to 30 days. It is advisable to avoid repeated freeze-thaw cycles as this can
degrade the peptide.

Q3: What is the ideal pH range for maintaining GHK-Cu stability in solution?

A3: GHK-Cu is most stable in a neutral to slightly acidic pH range, ideally between 5.5 and 6.5.
Strongly acidic (pH < 4.0) or alkaline (pH > 7.4) conditions can lead to the dissociation of the
copper ion from the peptide and cause hydrolytic cleavage, thereby reducing its biological
activity.

Q4: Can | freeze my reconstituted GHK-Cu stock solution for longer storage?

A4: It is generally not recommended to freeze reconstituted GHK-Cu solutions, as freeze-thaw
cycles can degrade the peptide structure. For longer-term storage of a reconstituted peptide, it
is better to aliquot the solution into single-use sterile vials and store them at -20°C to minimize
freeze-thaw cycles.

Q5: What solvents are recommended for reconstituting lyophilized GHK-Cu?

A5: The standard and scientifically recommended solvent for reconstituting GHK-Cu is
bacteriostatic water, which contains 0.9% benzyl alcohol to inhibit microbial growth. Sterile
water for injection can also be used, but the reconstituted solution will have a shorter shelf-life
due to the lack of a preservative.

Q6: Is GHK-Cu sensitive to light and air?

A6: Yes, GHK-Cu is sensitive to both light and air. Exposure to light can trigger the breakdown
of the peptide chain, and oxygen can oxidize the copper ion, which can reduce its activity.
Therefore, both lyophilized powder and reconstituted solutions should be stored in dark or
amber vials and protected from direct light.

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b13899929?utm_src=pdf-body
https://www.benchchem.com/product/b13899929?utm_src=pdf-body
https://www.benchchem.com/product/b13899929?utm_src=pdf-body
https://www.benchchem.com/product/b13899929?utm_src=pdf-body
https://www.benchchem.com/product/b13899929?utm_src=pdf-body
https://www.benchchem.com/product/b13899929?utm_src=pdf-body
https://www.benchchem.com/product/b13899929?utm_src=pdf-body
https://www.benchchem.com/product/b13899929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13899929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Issue Possible Cause(s) Recommended Action(s)
- Interaction with chelating - Review the formulation for
agents (like EDTA) or other any incompatible ingredients. -

Change in solution color (e.g., o ) ) )
metal-binding ingredients (like Test the pH of the solution and
to green or purple) ] o o o
carnosine). - Significant shiftin  adjust it to a neutral range

pH outside the optimal range. (5.5-6.5) if necessary.

o ) - Ensure sterile handling
- Contamination. - Degradation ) )
. . techniques during
of the peptide due to improper o )
S ] ] ] reconstitution. - Verify that the
Precipitation or cloudiness in storage (temperature, light )
) ) solution has been stored at 2-
the reconstituted solution exposure). - Exceeded shelf- )
) ] 8°C and protected from light. -
life of the reconstituted ) S
_ Discard the solution if it is past
solution. )
its recommended use-by date.

**[_oss of biological activity or

inconsistent

 To cite this document: BenchChem. [Long-term storage and stability of GHK-Cu stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13899929#long-term-storage-and-stability-of-ghk-cu-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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